ethyl [3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetate

• IUPAC Name: ethyl 2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxopyridin-1-yl]acetate
• InChI: InChI=1S/C13H16N2O4/c1-4-19-12(16)7-15-9(2)5-10(8-18-3)11(6-14)13(15)17/h5H,4,7-8H2,1-3H3
• InChI Key: QPCVUBPUNYGQLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CC(=C(C1=O)C#N)COC)C
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• Solubility: >39.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl [3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetate is a chemical compound with the molecular formula C13H16N2O4 and a molecular weight of 264.28. It is also known by the synonym TOSLAB 798001.

Synthesis Analysis

The synthesis of cyanoacetamides, a class of compounds to which our compound belongs, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C13H16N2O4. Unfortunately, the specific structural details or a visual representation of the molecule could not be found in the available resources.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, were not found in the available resources.

Mechanism of Action

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions. In addition, the diverse biological activities reported for many derivatives of cyanoacetamide have also drawn the attention of biochemists in the last decade.

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.